

# cevipabulin tubulin degradation vs other degraders

Author: Smolecule Technical Support Team, Date: February 2026

## Compound Focus: Cevipabulin

CAS No.: 849550-05-6

Cat. No.: S548461


Get Quote

## Experimental Evidence for Cevipabulin's Action

The characterization of **Cevipabulin's** mechanism relies on several key experimental approaches.

Experimental Method	Key Findings for Cevipabulin
X-ray Crystallography	Revealed simultaneous binding to the vinblastine site and a novel "seventh site" on $\alpha$ -tubulin [1].
Cell-Based Assays (Immunoblotting)	Showed dose- and time-dependent decrease in cellular tubulin protein levels, reversed by proteasome inhibitor MG132, proving proteasome-dependent degradation [1].
Immunofluorescence & Transmission Electron Microscopy	Visualized the formation of abnormal linear tubulin protofilaments and irregular aggregates in cells, a morphology distinct from other agents [2].
Competition Binding & Mutagenesis	Confirmed that binding to both the vinblastine site and the seventh site is necessary for the unique protofilament polymerization effect [2].

The following diagram illustrates the experimental workflow used to elucidate **Cevipabulin's** unique mechanism of action:



Click to download full resolution via product page

## Interpretation for Drug Development

For researchers, the data suggests that **Cevipabulin**'s dual-targeting mechanism could offer a promising strategy to overcome limitations of single-target tubulin agents.

- **Targeting  $\alpha$ -Tubulin:** Most classical binding sites are on  $\beta$ -tubulin. **Cevipabulin**'s action on the **novel seventh site of  $\alpha$ -tubulin** presents a new avenue for drug design that could help circumvent resistance associated with  $\beta$ -tubulin overexpression [1].
- **Dual-Target Compounds:** **Cevipabulin** is part of a growing trend in developing **tubulin-based dual-target compounds and targeted protein degraders**, which aim to enhance efficacy and overcome drug resistance [3]. Its ability to act as both a stabilizer (at the vinblastine site) and a destabilizer/degrader (at the seventh site) is a unique profile.

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Cevipabulin-tubulin complex reveals a novel agent binding ... [pmc.ncbi.nlm.nih.gov]
2. Cevipabulin induced abnormal tubulin protofilaments ... [pubmed.ncbi.nlm.nih.gov]
3. -based dual-target compounds and protein Tubulin for... degraders [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [cevipabulin tubulin degradation vs other degraders]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548461#cevipabulin-tubulin-degradation-vs-other-degraders>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)